molecular formula C7H2Cl2N2O2 B3351326 5,6-Dichloro-1h-benzimidazole-4,7-dione CAS No. 34674-41-4

5,6-Dichloro-1h-benzimidazole-4,7-dione

Cat. No. B3351326
CAS RN: 34674-41-4
M. Wt: 217.01 g/mol
InChI Key: GAVOHPUJZLSPPH-UHFFFAOYSA-N
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Description

5,6-Dichloro-1H-benzimidazole is an organic compound with the CAS Number: 6478-73-5 . It has a molecular weight of 187.03 and is a solid at ambient temperature .


Synthesis Analysis

The synthesis of 5,6-Dichloro-1h-benzimidazole-4,7-dione and its derivatives often starts from the discovery of a hit compound from the screening of random library compounds . Studies of structure–activity and structure–property relationships enable further optimization toward improving the antagonistic activities as well as the drug’s physicochemical properties, including metabolic stability .


Molecular Structure Analysis

The IUPAC name for this compound is 5,6-dichloro-1H-benzimidazole . Its InChI code is 1S/C7H4Cl2N2/c8-4-1-6-7 (2-5 (4)9)11-3-10-6/h1-3H, (H,10,11) .


Physical And Chemical Properties Analysis

5,6-Dichloro-1H-benzimidazole is a solid at ambient temperature . It has a boiling point of 205-206 degrees .

Mechanism of Action

Benzimidazole derivatives, which include 5,6-Dichloro-1h-benzimidazole-4,7-dione, are structural isosters of naturally occurring nucleotides . They have been introduced as a novel therapeutic target for neurological disorders, including neuropathic pain and chronic cough .

Safety and Hazards

The compound is classified under GHS07 and has a signal word of "Warning" . The hazard statements include H315, H319, and H335 , indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

Benzimidazole-4,7-dione-based derivatives, including 5,6-Dichloro-1h-benzimidazole-4,7-dione, are being considered for the development of P2X3R antagonists . These compounds retain cytotoxicity against selected cancer cell lines with a smaller side effect on mitochondrial activity . They are candidate leaders in the further development of CK2 inhibitors .

properties

IUPAC Name

5,6-dichloro-1H-benzimidazole-4,7-dione
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H2Cl2N2O2/c8-2-3(9)7(13)5-4(6(2)12)10-1-11-5/h1H,(H,10,11)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GAVOHPUJZLSPPH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=NC2=C(N1)C(=O)C(=C(C2=O)Cl)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H2Cl2N2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60293739
Record name 5,6-dichloro-1h-benzimidazole-4,7-dione
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60293739
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

217.01 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5,6-Dichloro-1h-benzimidazole-4,7-dione

CAS RN

34674-41-4
Record name NSC91836
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=91836
Description The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents.
Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name 5,6-dichloro-1h-benzimidazole-4,7-dione
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60293739
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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